Macrocarpal L
Macrocarpal L
Brand Name:
Vulcanchem
CAS No.:
327601-97-8
VCID:
VC0139461
InChI:
InChI=1S/C28H40O6/c1-14(2)11-15(20-23(32)16(12-29)22(31)17(13-30)24(20)33)18-8-10-28(6,34)25-21-19(26(21,3)4)7-9-27(18,25)5/h12-15,18-19,21,25,31-34H,7-11H2,1-6H3/t15-,18+,19+,21+,25-,27+,28-/m1/s1
SMILES:
CC(C)CC(C1CCC(C2C1(CCC3C2C3(C)C)C)(C)O)C4=C(C(=C(C(=C4O)C=O)O)C=O)O
Molecular Formula:
C28H40O6
Molecular Weight:
472.6 g/mol
Macrocarpal L
CAS No.: 327601-97-8
Reference Standards
VCID: VC0139461
Molecular Formula: C28H40O6
Molecular Weight: 472.6 g/mol
| CAS No. | 327601-97-8 |
|---|---|
| Product Name | Macrocarpal L |
| Molecular Formula | C28H40O6 |
| Molecular Weight | 472.6 g/mol |
| IUPAC Name | 5-[(1R)-1-[(1aS,3aS,4S,7R,7aR,7bS)-7-hydroxy-1,1,3a,7-tetramethyl-1a,2,3,4,5,6,7a,7b-octahydrocyclopropa[a]naphthalen-4-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde |
| Standard InChI | InChI=1S/C28H40O6/c1-14(2)11-15(20-23(32)16(12-29)22(31)17(13-30)24(20)33)18-8-10-28(6,34)25-21-19(26(21,3)4)7-9-27(18,25)5/h12-15,18-19,21,25,31-34H,7-11H2,1-6H3/t15-,18+,19+,21+,25-,27+,28-/m1/s1 |
| Standard InChIKey | HWFSHYBHNVCQPE-XRTAJGAOSA-N |
| Isomeric SMILES | CC(C)C[C@H]([C@@H]1CC[C@@]([C@H]2[C@]1(CC[C@H]3[C@@H]2C3(C)C)C)(C)O)C4=C(C(=C(C(=C4O)C=O)O)C=O)O |
| SMILES | CC(C)CC(C1CCC(C2C1(CCC3C2C3(C)C)C)(C)O)C4=C(C(=C(C(=C4O)C=O)O)C=O)O |
| Canonical SMILES | CC(C)CC(C1CCC(C2C1(CCC3C2C3(C)C)C)(C)O)C4=C(C(=C(C(=C4O)C=O)O)C=O)O |
| Appearance | Yellow powder |
| PubChem Compound | 9847648 |
| Last Modified | Nov 11 2021 |
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